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Compound of Interest

Compound Name: Ethyl 4-acetyl-5-oxohexanoate

Cat. No.: B1333547

An In-depth Technical Guide to Ethyl 4-acetyl-5-
oxohexanoate

This document provides a comprehensive overview of the molecular structure, properties, and
synthesis of Ethyl 4-acetyl-5-oxohexanoate, tailored for researchers, scientists, and
professionals in drug development.

Molecular Structure and Properties

Ethyl 4-acetyl-5-oxohexanoate is an organic compound with the chemical formula
C10H1604.[1][2][3][4] It is also known by the synonym Ethyl 4,4-diacetylbutyrate.[4] The
molecule features a hexanoate backbone with two acetyl groups attached to the fourth carbon
position and an ethyl ester at the terminus.

Chemical Identifiers
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Identifier Value

IUPAC Name ethyl 4-acetyl-5-oxohexanoate
CAS Number 2832-10-2

Molecular Formula C10H1604

Molecular Weight 200.23 g/mol

SMILES CCOC(=0)CCC(C(C)=0)C(C)=0

| INChl Key | YRSGDLIATOURQO-UHFFFAOYSA-N |

Physicochemical Properties

Property Value

Appearance Colorless to pale yellow liquid[1][5]
Density 1.067 g/mL at 25 °C[6]

Boiling Point 153-154 °C at 19 mmHg|[6]

Refractive Index 1.457 (n20/D)[6]

| Solubility | Soluble in organic solvents such as ethanol and dimethylformamide[1] |
Experimental Protocols
Synthesis of Ethyl 4-acetyl-5-oxohexanoate

A common method for the preparation of Ethyl 4-acetyl-5-oxohexanoate involves the reaction
of Ethyl 5-oxohexanoate with acetyl chloride in an alkaline environment.[1]

Materials:
o Ethyl 5-oxohexanoate

o Acetyl chloride
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e Asuitable base (e.g., sodium ethoxide)

¢ Anhydrous ethanol (as solvent)

e Hydrochloric acid (for neutralization)

o Sodium chloride solution (for washing)

e Anhydrous magnesium sulfate (for drying)

« Organic solvent for extraction (e.qg., diethyl ether)
Procedure:

o A solution of sodium ethoxide is prepared by dissolving sodium metal in anhydrous ethanol
under an inert atmosphere (e.g., argon or nitrogen) in a round-bottom flask equipped with a
reflux condenser and a dropping funnel. The solution is cooled to 0 °C.

o Ethyl 5-oxohexanoate is added dropwise to the cooled ethoxide solution with continuous
stirring.

o Acetyl chloride is then added dropwise to the reaction mixture, maintaining the temperature
at 0 °C.

 After the addition is complete, the reaction mixture is allowed to warm to room temperature
and then refluxed for a specified period to ensure the completion of the reaction. The
progress of the reaction can be monitored by thin-layer chromatography (TLC) or gas
chromatography (GC).

e Upon completion, the mixture is cooled to room temperature, and the excess base is
neutralized by the careful addition of dilute hydrochloric acid.

e The resulting mixture is transferred to a separatory funnel, and the aqueous layer is
extracted multiple times with an organic solvent like diethyl ether.

» The combined organic layers are washed with a saturated sodium chloride solution, dried
over anhydrous magnesium sulfate, and filtered.
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e The solvent is removed under reduced pressure using a rotary evaporator.

e The crude product is then purified by vacuum distillation to yield pure Ethyl 4-acetyl-5-
oxohexanoate.[1]

Applications in Research and Development

Ethyl 4-acetyl-5-oxohexanoate serves as a valuable intermediate in organic synthesis.
Notably, it has been utilized in the synthesis of curcumin analogs, which have shown potential
as antiandrogenic agents for applications in anti-prostate cancer research.[6] Its fruity aroma
also leads to its use as an ingredient in food flavorings.[1]

Visualizations
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Synthesis of Ethyl 4-acetyl-5-oxohexanoate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Molecular structure and weight of Ethyl 4-acetyl-5-
oxohexanoate.]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1333547#molecular-structure-and-weight-of-ethyl-4-
acetyl-5-oxohexanoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://www.chembk.com/en/chem/4-Acetyl-5-oxohexanoic%20acid%20ethyl%20ester
https://www.calpaclab.com/ethyl-4-acetyl-5-oxohexanoate-min-96-gc-1-gram/ala-e156525-1g
https://www.matrix-fine-chemicals.com/fine-chemicals/catalog/ketones/mm1732
https://www.chemscene.com/2832-10-2.html
https://www.thermofisher.com/order/catalog/product/L17496.14
https://www.thermofisher.com/order/catalog/product/L17496.14
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1167144.htm
https://www.benchchem.com/product/b1333547#molecular-structure-and-weight-of-ethyl-4-acetyl-5-oxohexanoate
https://www.benchchem.com/product/b1333547#molecular-structure-and-weight-of-ethyl-4-acetyl-5-oxohexanoate
https://www.benchchem.com/product/b1333547#molecular-structure-and-weight-of-ethyl-4-acetyl-5-oxohexanoate
https://www.benchchem.com/product/b1333547#molecular-structure-and-weight-of-ethyl-4-acetyl-5-oxohexanoate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1333547?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1333547?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

